Cas no 1361797-77-4 (Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361797-77-4
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931656
• Update Time: 2025-07-18

Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)8-6(2)9(19-11(12,13)14)16-5-7(8)4-15/h5H,3-4,15H2,1-2H3
• InChI Key： QPORMOVAMOIIOU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(C(=O)OCC)C(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361797-77-4): A Comprehensive Overview

Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361797-77-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a methyl group, and a trifluoromethoxy substituent, makes it a versatile scaffold for chemical modifications and biological evaluations.

The Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate molecule is a derivative of pyridine, a heterocyclic aromatic compound that is widely recognized for its role in pharmaceuticals and agrochemicals. The pyridine core provides a stable aromatic system with nitrogen atoms that can participate in hydrogen bonding and other interactions with biological targets. The ethyl ester group at the 4-position of the pyridine ring enhances solubility and bioavailability, making it an attractive moiety for drug design.

One of the most compelling features of this compound is its trifluoromethoxy group. This substituent is known for its ability to modulate metabolic stability and binding affinity in drug candidates. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Recent studies have demonstrated that compounds containing trifluoromethoxy groups often exhibit enhanced pharmacological activity and improved pharmacokinetic profiles.

The amine functionality at the 5-position provides another layer of complexity to this compound. Amines are versatile pharmacophores that can engage in various interactions with biological systems, including hydrogen bonding and ionic interactions. This feature makes Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate a valuable building block for designing molecules that target specific biological pathways. For instance, amine-containing compounds have shown promise in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In recent years, there has been growing interest in the synthesis and application of pyridine derivatives in medicinal chemistry. The structural diversity offered by these compounds allows for the exploration of novel therapeutic strategies. For example, researchers have been exploring the use of pyridine-based molecules as scaffolds for developing antiviral agents. The unique electronic properties of pyridine derivatives make them well-suited for interacting with viral enzymes and proteins, thereby inhibiting viral replication.

The methyl group at the 3-position of the pyridine ring contributes to the steric environment of the molecule. This can influence how the compound interacts with biological targets by affecting its conformational flexibility and binding affinity. Methyl groups are often used in drug design to optimize pharmacokinetic properties such as solubility and metabolic stability. By carefully positioning methyl groups within a molecule, chemists can fine-tune its biological activity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies using compounds like Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate. These computational methods allow researchers to predict binding affinities and identify potential drug candidates with high accuracy. By leveraging these tools, scientists can accelerate the drug discovery process and identify promising leads for further development.

The ethyl ester group at the 4-position not only enhances solubility but also provides a site for further chemical modifications. Ester groups can be hydrolyzed under certain conditions to yield carboxylic acids or converted into other functional groups such as amides or acids. This flexibility makes Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate a valuable intermediate in synthetic chemistry and drug development pipelines.

The trifluoromethoxy group's influence on metabolic stability has been extensively studied in recent literature. Compounds containing this substituent often exhibit prolonged half-lives due to their resistance to enzymatic degradation. This property is particularly advantageous for drugs that require longer durations of action or reduced dosing frequencies. Additionally, the electron-withdrawing effect of the trifluoromethoxy group can enhance binding interactions by increasing the electrophilicity of adjacent functional groups.

The amine functionality's role as a hydrogen bond acceptor has been highlighted in several recent studies focusing on protein-target interactions. Hydrogen bonding is a critical interaction mechanism in many biological processes, making it an important consideration in drug design. By incorporating amine groups into drug candidates, chemists can enhance binding affinity and improve target specificity.

The synthesis of complex organic molecules like Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate continues to be an area of active research interest. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these compounds. These improvements are crucial for translating laboratory discoveries into clinical applications by ensuring adequate supplies of high-quality starting materials.

In conclusion, Ethyl 5-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361797-77-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.